Cas no 2229018-90-8 (1-2-(2-bromopyridin-3-yl)ethylcyclopropan-1-ol)

• Product Name: 1-2-(2-bromopyridin-3-yl)ethylcyclopropan-1-ol
• CAS No: 2229018-90-8
• MF: C₁₀H₁₂BrNO
• MW: 242.11238193512
• CID: 6611312
• PubChem ID: 165700575
• Update Time: 2025-05-26

1-2-(2-bromopyridin-3-yl)ethylcyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-2-(2-bromopyridin-3-yl)ethylcyclopropan-1-ol
• 2229018-90-8
• EN300-2002063
• 1-[2-(2-bromopyridin-3-yl)ethyl]cyclopropan-1-ol

• Inchi： 1S/C10H12BrNO/c11-9-8(2-1-7-12-9)3-4-10(13)5-6-10/h1-2,7,13H,3-6H2
• InChI Key： GBGVHGOTMFFWRT-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CN=1)CCC1(CC1)O

Computed Properties

• Exact Mass: 241.01023g/mol
• Monoisotopic Mass: 241.01023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 33.1Ų

Additional information on 1-2-(2-bromopyridin-3-yl)ethylcyclopropan-1-ol

Research Brief on 1-2-(2-bromopyridin-3-yl)ethylcyclopropan-1-ol (CAS: 2229018-90-8) in Chemical Biology and Pharmaceutical Applications

The compound 1-2-(2-bromopyridin-3-yl)ethylcyclopropan-1-ol (CAS: 2229018-90-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropane and bromopyridine moieties, serves as a versatile intermediate in the synthesis of bioactive compounds. Recent studies highlight its potential as a key building block for drug discovery, particularly in the development of kinase inhibitors and other targeted therapies. The presence of the bromopyridine group offers a reactive site for further functionalization, making it a valuable scaffold in medicinal chemistry.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthetic utility of 1-2-(2-bromopyridin-3-yl)ethylcyclopropan-1-ol in the design of novel Bruton's tyrosine kinase (BTK) inhibitors. The study demonstrated that derivatives of this compound exhibited potent inhibitory activity against BTK, a key target in the treatment of B-cell malignancies and autoimmune diseases. The researchers employed a combination of computational modeling and structure-activity relationship (SAR) analysis to optimize the compound's efficacy and selectivity. These findings underscore the potential of 1-2-(2-bromopyridin-3-yl)ethylcyclopropan-1-ol as a starting point for the development of next-generation kinase inhibitors.

Another notable application of this compound was reported in a 2024 Nature Communications article, where it was utilized as a precursor in the synthesis of small-molecule probes for studying protein-protein interactions (PPIs). The bromopyridine moiety facilitated site-specific conjugation to biomolecules, enabling the development of high-affinity probes for target identification and validation. This approach has opened new avenues for understanding complex biological pathways and identifying novel therapeutic targets. The study also highlighted the compound's stability and compatibility with various bioconjugation techniques, further solidifying its role in chemical biology research.

Recent advancements in synthetic methodologies have also improved the accessibility of 1-2-(2-bromopyridin-3-yl)ethylcyclopropan-1-ol. A 2023 Organic Letters publication detailed a streamlined, high-yield synthesis route that reduces production costs and enhances scalability. This development is particularly significant for pharmaceutical companies aiming to incorporate this intermediate into large-scale drug manufacturing processes. The optimized synthesis involves a palladium-catalyzed cross-coupling reaction, which minimizes byproduct formation and improves overall efficiency.

Despite its promising applications, challenges remain in the widespread adoption of 1-2-(2-bromopyridin-3-yl)ethylcyclopropan-1-ol. Issues such as potential toxicity and metabolic stability of its derivatives require further investigation. Ongoing research aims to address these concerns through systematic pharmacokinetic and toxicological studies. Preliminary data from in vitro and in vivo models suggest that structural modifications can mitigate these risks while retaining the compound's therapeutic potential.

In conclusion, 1-2-(2-bromopyridin-3-yl)ethylcyclopropan-1-ol (CAS: 2229018-90-8) represents a promising scaffold in chemical biology and pharmaceutical research. Its versatility in drug discovery, coupled with recent synthetic advancements, positions it as a valuable tool for developing targeted therapies and biological probes. Future studies will likely focus on expanding its applications and optimizing its pharmacological properties to meet clinical needs.